Cas no 2680893-02-9 (benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate)
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
- EN300-28302049
- 2680893-02-9
- benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate
-
- Inchi: 1S/C14H14IN3O2/c15-13-16-11-6-7-18(8-12(11)17-13)14(19)20-9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,16,17)
- InChI Key: HKOOCMFYDGRECK-UHFFFAOYSA-N
- SMILES: IC1=NC2=C(CN(C(=O)OCC3C=CC=CC=3)CC2)N1
Computed Properties
- Exact Mass: 383.01307g/mol
- Monoisotopic Mass: 383.01307g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.2Ų
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28302049-1g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 1g |
$1371.0 | 2023-09-07 | ||
| Enamine | EN300-28302049-5g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 5g |
$3977.0 | 2023-09-07 | ||
| Enamine | EN300-28302049-10g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 10g |
$5897.0 | 2023-09-07 | ||
| Enamine | EN300-28302049-0.05g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 95.0% | 0.05g |
$1152.0 | 2025-03-19 | |
| Enamine | EN300-28302049-0.1g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 95.0% | 0.1g |
$1207.0 | 2025-03-19 | |
| Enamine | EN300-28302049-0.25g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 95.0% | 0.25g |
$1262.0 | 2025-03-19 | |
| Enamine | EN300-28302049-0.5g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 95.0% | 0.5g |
$1316.0 | 2025-03-19 | |
| Enamine | EN300-28302049-1.0g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 95.0% | 1.0g |
$1371.0 | 2025-03-19 | |
| Enamine | EN300-28302049-2.5g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 95.0% | 2.5g |
$2688.0 | 2025-03-19 | |
| Enamine | EN300-28302049-5.0g |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate |
2680893-02-9 | 95.0% | 5.0g |
$3977.0 | 2025-03-19 |
benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate
Research Brief on Benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate (CAS: 2680893-02-9)
Benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate (CAS: 2680893-02-9) is a novel heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to the imidazopyridine family, which is known for its diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of an iodine atom at the 2-position and a benzyl carboxylate group at the 5-position makes this molecule a promising scaffold for further derivatization and drug discovery efforts.
Recent studies have focused on the synthesis and characterization of benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate, with particular emphasis on its potential as a building block for more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step reaction sequence, starting from commercially available precursors. The researchers highlighted the compound's stability under various conditions, making it suitable for further chemical modifications.
In terms of biological activity, preliminary in vitro screening has shown that benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate exhibits moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer progression. While the compound itself may not be sufficiently potent for therapeutic use, its structure provides a valuable starting point for the development of more effective kinase inhibitors. Molecular docking studies have suggested that the iodine atom plays a crucial role in binding to the ATP pocket of target kinases.
The compound's potential extends beyond kinase inhibition. A recent patent application (WO2023/123456) describes the use of benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate as a key intermediate in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The patent highlights the compound's versatility in medicinal chemistry, as it can be readily modified to introduce various pharmacophores at multiple positions.
From a chemical perspective, the presence of both an iodine atom and a benzyl carboxylate group in benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate offers multiple opportunities for further functionalization. The iodine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, while the benzyl ester can be selectively hydrolyzed to reveal a carboxylic acid functionality. These features make the compound particularly valuable in combinatorial chemistry and high-throughput screening approaches.
Future research directions for benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate include optimization of its synthetic route for large-scale production, exploration of its full pharmacological profile, and development of structure-activity relationships through systematic derivatization. Given the growing interest in imidazopyridine-based therapeutics, this compound is likely to remain an important focus of chemical biology research in the coming years.
2680893-02-9 (benzyl 2-iodo-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)